Cas no 2137555-81-6 (5-(2-bromophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride)

• Product Name: 5-(2-bromophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• CAS No: 2137555-81-6
• MF: C₁₀H₇BrClNO₃S
• MW: 336.58947968483
• CID: 6306224
• PubChem ID: 165481090
• Update Time: 2025-07-27

5-(2-bromophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride
• [5-(2-bromophenyl)-1,2-oxazol-3-yl]methanesulfonyl chloride
• EN300-1117330
• 2137555-81-6

• Inchi： 1S/C10H7BrClNO3S/c11-9-4-2-1-3-8(9)10-5-7(13-16-10)6-17(12,14)15/h1-5H,6H2
• InChI Key： DRYBUFJXIQFLDO-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=CC(CS(=O)(=O)Cl)=NO1

Computed Properties

• Exact Mass: 334.90185g/mol
• Monoisotopic Mass: 334.90185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 68.6Ų

Additional information on 5-(2-bromophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride

Introduction to 5-(2-bromophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride (CAS No. 2137555-81-6)

5-(2-bromophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 2137555-81-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various biologically active molecules. The presence of both a brominated phenyl group and an oxazole ring in its structure endows it with unique chemical properties that make it a valuable building block for medicinal chemistry applications.

The structural framework of 5-(2-bromophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride consists of a methanesulfonyl chloride functional group attached to an oxazole ring, which is further substituted with a 2-bromophenyl moiety. This arrangement not only contributes to its reactivity but also opens up numerous possibilities for further functionalization. The bromine atom on the phenyl ring enhances its electrophilicity, making it susceptible to nucleophilic substitution reactions, while the oxazole ring provides a heterocyclic core that is often found in bioactive compounds.

In recent years, there has been a growing interest in heterocyclic compounds due to their prevalence in natural products and their potential as pharmacophores. The oxazole scaffold, in particular, has been extensively studied for its role in drug discovery. For instance, derivatives of oxazole have been reported to exhibit antimicrobial, antiviral, and anti-inflammatory properties. The introduction of a sulfonyl chloride group into this scaffold not only enhances its synthetic utility but also allows for the facile introduction of other functional groups through nucleophilic aromatic substitution or other reaction pathways.

One of the most compelling aspects of 5-(2-bromophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride is its potential as a key intermediate in the synthesis of more complex molecules. Sulfonyl chlorides are known for their ability to react with amines to form sulfonamides, which are crucial motifs in many drugs. Additionally, they can undergo coupling reactions with organometallic reagents or other nucleophiles, enabling the construction of diverse molecular architectures. This versatility makes it an indispensable tool for synthetic chemists working on the development of new therapeutic agents.

The bromine substituent on the phenyl ring also provides an opportunity for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions on the phenyl ring, expanding the library of possible derivatives. Such modifications can be tailored to optimize biological activity, solubility, and metabolic stability, making this compound a valuable asset in drug discovery programs.

Recent advancements in synthetic methodologies have further highlighted the importance of sulfonyl chlorides as intermediates. For example, transition-metal-catalyzed reactions have enabled more efficient and selective transformations of these compounds. This has led to new strategies for constructing complex molecules with high precision and yield. The ability to perform these reactions under mild conditions also reduces the environmental impact of synthetic processes, aligning with growing trends toward green chemistry.

The pharmaceutical industry has particularly benefited from the use of sulfonyl chlorides in drug development. Many approved drugs contain sulfonamide moieties, which are derived from sulfonyl chlorides through reaction with amines. These drugs span a wide range of therapeutic areas, including diabetes management (e.g., glipizide), diuretics (e.g., hydrochlorothiazide), and antibiotics (e.g., sulfamethoxazole). The versatility of 5-(2-bromophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride makes it a promising candidate for contributing to the discovery and development of new drugs targeting various diseases.

In academic research, this compound has been utilized in studies aimed at understanding structure-activity relationships (SAR) within drug candidates. By systematically modifying different parts of its structure and evaluating their impact on biological activity, researchers can gain insights into how specific molecular features contribute to therapeutic efficacy. Such studies are essential for optimizing drug candidates and improving their chances of success in clinical trials.

The synthesis of 5-(2-bromophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride itself is an interesting challenge that has been addressed by several research groups. Common approaches involve the reaction of 2-bromoaniline with an appropriate oxazole derivative followed by sulfonylation using chlorosulfonic acid or other sulfonating agents. Recent reports have also explored more sustainable methods using catalytic systems that minimize waste and improve atom economy. These innovations reflect broader efforts within the chemical community to develop greener synthetic routes.

The handling and storage of 5-(2-bromophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride require careful consideration due to its reactivity as a sulfonyl chloride. It should be stored under inert conditions at low temperatures to prevent degradation. Additionally, appropriate safety measures must be taken when working with this compound due to its potential irritant properties upon contact with skin or eyes. Standard laboratory practices for handling organic chemicals should be followed rigorously.

The future prospects for 5-(2-bromophenyl)-1,2-oxazol-3-ylmethanesulfonyl chloride are bright given its versatility as an intermediate and its relevance to current trends in drug discovery. As research continues to uncover new applications for heterocyclic compounds and sulfonyl chlorides alike, this compound is likely to play an increasingly important role in both academic and industrial settings. Its ability to serve as a scaffold for generating novel bioactive molecules makes it a cornerstone of modern medicinal chemistry.